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Compound of Interest

Compound Name: Pirquinozol

Cat. No.: B610121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Pirquinozol (SQ-13,847), a compound investigated for its antiallergic and antiasthmatic

properties. Adherence to these procedures is critical to ensure personnel safety and

environmental protection.

Hazard and Safety Data Overview
Pirquinozol presents several hazards that necessitate careful handling and disposal. The

following table summarizes key quantitative and qualitative safety data extracted from safety

data sheets (SDS).
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Property Value Source

Physical State Solid, Powder [1]

Appearance White [1]

Odor Odorless [1]

Solubility Insoluble in water [1]

Molecular Formula C₁₁H₉N₃O₂ [2]

Molar Mass 215.212 g/mol

Hazard Statements

Harmful if swallowed. Causes

skin irritation. Causes serious

eye irritation. May cause

respiratory irritation.

Disposal

Avoid release to the

environment. Dispose of

contents/container to an

approved waste disposal plant.

Experimental Protocol: Pirquinozol Disposal
Procedure
The following step-by-step protocol outlines the recommended procedure for the disposal of

Pirquinozol in a laboratory setting. This procedure is based on guidelines for handling

hazardous chemical waste and information from various safety data sheets.

1.0 Personal Protective Equipment (PPE) and Safety Precautions

1.1 Required PPE: Before handling Pirquinozol, ensure you are wearing appropriate personal

protective equipment. This includes:

Chemical safety goggles or eyeglasses.
Chemical-resistant gloves (e.g., nitrile).
A lab coat or other protective clothing to prevent skin exposure.
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In cases of inadequate ventilation or potential for dust formation, a NIOSH/MSHA approved
respirator is necessary.

1.2 Ventilation: Always handle Pirquinozol in a well-ventilated area, such as a chemical fume

hood, to minimize inhalation exposure.

1.3 Handling Precautions:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.
Wash hands and skin thoroughly after handling.
Do not eat, drink, or smoke in areas where Pirquinozol is handled or stored.

2.0 Waste Collection and Storage

2.1 Waste Container:

Use a dedicated, properly labeled, and sealable container for Pirquinozol waste. The
container should be made of a material compatible with the chemical.
The label should clearly state "Hazardous Waste" and "Pirquinozol."

2.2 Collection of Pure Pirquinozol Waste:

For unused or expired pure Pirquinozol, carefully transfer the solid into the designated
hazardous waste container.
Avoid creating dust during the transfer.

2.3 Collection of Contaminated Materials:

Any materials that have come into contact with Pirquinozol, such as pipette tips, weigh
boats, and contaminated gloves or paper towels, should be collected in the same hazardous
waste container.
For liquid waste containing Pirquinozol, use a separate, sealed container labeled
appropriately.

2.4 Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible materials like oxidizing agents.
Ensure the storage area is secure and accessible only to authorized personnel.
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3.0 Disposal

3.1 Institutional Procedures: Follow your institution's specific guidelines for hazardous waste

disposal. This typically involves contacting the Environmental Health and Safety (EHS) office

for waste pickup.

3.2 Regulatory Compliance: Disposal must be conducted in accordance with all local, state,

and federal regulations. Discharge into the environment must be avoided.

3.3 Decontamination:

Decontaminate any surfaces that may have come into contact with Pirquinozol using an
appropriate cleaning agent.
Dispose of the cleaning materials as contaminated waste.

Pirquinozol Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Pirquinozol.
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Start: Pirquinozol Waste Generated

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

2. Assess Waste Type

3a. Solid Waste
(Pure compound, contaminated consumables)

Solid

3b. Liquid Waste
(Solutions containing Pirquinozol)

Liquid

4a. Collect in Labeled, Sealed
Solid Hazardous Waste Container

4b. Collect in Labeled, Sealed
Liquid Hazardous Waste Container

5. Store Securely in Designated
Hazardous Waste Area

6. Contact Environmental Health & Safety (EHS)
for Waste Pickup

End: Waste Disposed by EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. Pirquinozol - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Safe Disposal of Pirquinozol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610121#pirquinozol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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